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Compound of Interest

Compound Name: Drisapersen

Cat. No.: B13920748 Get Quote

Absence of specific manufacturer guidelines necessitates a risk-based approach to the

disposal of the investigational antisense oligonucleotide, Drisapersen. This document provides

procedural guidance for researchers, scientists, and drug development professionals based on

general principles of pharmaceutical waste management and the known chemical properties of

phosphorothioate oligonucleotides.

As an investigational drug whose development was discontinued, specific disposal instructions

from the manufacturer, BioMarin, are not publicly available. In the absence of a Safety Data

Sheet (SDS) dedicated to Drisapersen, laboratory personnel must adhere to a comprehensive

waste management strategy that combines regulatory standards for pharmaceutical waste with

chemical degradation methods known to be effective for this class of compound.

Recommended Disposal Procedures for
Drisapersen
For laboratory settings, a multi-step approach is recommended to ensure the safe disposal of

Drisapersen, whether as an unused solution, in contaminated labware, or as residual material.

Step 1: Segregation and Initial Containment
Proper segregation of waste is the first critical step. All materials that have come into contact

with Drisapersen should be considered pharmaceutical waste.

Unused Solutions: Collect in a dedicated, clearly labeled, and sealed waste container.
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Contaminated Labware: This includes vials, syringes, pipette tips, and gloves. These items

should be collected in a designated hazardous waste container. Sharps, such as needles,

must be disposed of in a puncture-resistant sharps container.[1][2]

Personal Protective Equipment (PPE): Non-reusable gowns, gloves, and other PPE should

be disposed of as hazardous waste.

Step 2: Chemical Inactivation (for liquid waste)
Given that Drisapersen is a phosphorothioate oligonucleotide, its chemical structure can be

targeted for degradation. Research has shown that treatment with acidic solutions can

effectively degrade these molecules.[3]

Experimental Protocol for Acidic Hydrolysis:

Objective: To hydrolyze the phosphodiester and phosphorothioate linkages in Drisapersen,

rendering it inactive.

Materials:

Collected liquid Drisapersen waste.

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄).

Appropriate PPE (acid-resistant gloves, safety goggles, lab coat).

Fume hood.

pH meter or pH strips.

Procedure:

Working in a fume hood, slowly add a strong acid (e.g., HCl or H₂SO₄) to the liquid waste

to lower the pH to approximately 1-2.

Gently stir the solution.
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Allow the acidic solution to stand for a minimum of 24 hours to ensure complete

degradation.

Neutralize the solution with a suitable base (e.g., sodium hydroxide) to a pH between 6

and 8 before final disposal.

Step 3: Final Disposal
The final disposal method will depend on the nature of the waste and local regulations.

Treated Liquid Waste: Once neutralized, the treated liquid waste can typically be disposed of

down the drain with copious amounts of water, provided this is in accordance with

institutional and local wastewater regulations.

Solid Waste and Sharps: All solid waste, including inactivated and absorbed liquid waste,

and sharps containers must be disposed of through a licensed hazardous waste

management company. These materials are generally incinerated.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

to ensure all local, state, and federal regulations are met.

Quantitative Data Summary
While no quantitative data for the specific disposal of Drisapersen is available, the following

table summarizes relevant information for handling and storage, which are integral to safe

management prior to disposal.

Parameter Value Source

Storage Temperature 2-8 °C (Refrigerated) [4]

Storage Condition
In original packaging,

protected from light
[4]

Vial Stability 24 months when refrigerated [4]

Formulation 188.7 mg/mL solution [4]
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Drisapersen Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Drisapersen waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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